Cas no 16165-66-5 (Diethyl Hexylphosphonate)

• Product name: Diethyl Hexylphosphonate
• CAS No: 16165-66-5
• MF: C₁₀H₂₃O₃P
• MW: 222.26162
• CID: 180050
• PubChem ID: 85311

Diethyl Hexylphosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-hexyl-, diethyl ester
• 1-diethoxyphosphorylhexane
• hexylphosphonic acid diethyl ester
• AI3-18566
• BRN 1771540
• Diethyl hexylphosphonate
• PAE(sub 6)
• Phosphonic acid, hexyl-, diethyl ester
• 4-04-00-03560 (Beilstein Handbook Reference)
• AKOS017343265
• 16165-66-5
• Phosphonic acid, P-hexyl-, diethyl ester
• SCHEMBL2150291
• VVUJWLDQIIFQHI-UHFFFAOYSA-N
• Diethyl (1-hexyl)phosphonate
• Hexane phosphonic acid diethyl ester
• MFCD00015140
• DTXSID60167209
• hexyl-phosphonic acid diethyl ester
• Diethyl Hexylphosphonate

• Inchi： InChI=1S/C10H23O3P/c1-4-7-8-9-10-14(11,12-5-2)13-6-3/h4-10H2,1-3H3
• InChI Key： VVUJWLDQIIFQHI-UHFFFAOYSA-N
• SMILES： CCCCCCP(OCC)(=O)OCC

Computed Properties

• Exact Mass: 222.13859
• Monoisotopic Mass: 222.13848159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.0410 (rough estimate)
• Refractive Index: 1.4820 (estimate)
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates